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Compound of Interest

Compound Name: Citronellyl formate
CAS No.: 93919-93-8
Cat. No.: B7798338
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Executive Summary

Citronellyl formate (CAS: 105-85-1) serves as a critical "bridge" molecule in perfumery, linking
the volatility of citrus top notes with the floral tenacity of rose hearts. This guide presents a
comparative sensory evaluation of Citronellyl formate against its structural isomers and
functional analogs: Geranyl formate (geometric isomer) and Rhodinyl formate (enantiomerically
enriched variant).

Key Findings:

o Citronellyl formate exhibits a distinct "dry, leafy-green" profile that differentiates it from the
sweeter, fruitier Citronellyl acetate.[1]

e Rhodinyl formate (derived from high-purity

-Citronellol) offers a cleaner, more diffusive "petallic" rose character preferred in fine
fragrance, whereas racemic Citronellyl formate provides the robust "stemmy" green notes
essential for geranium reconstruction and functional perfumery.
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o Geranyl formate displays a sharper, "tea-rose/neroli" profile with higher initial impact but
lower substantivity than Citronellyl formate.

Chemical Context & Isomerism

To evaluate the sensory properties accurately, one must understand the structural drivers.
Citronellyl formate possesses a chiral center at C3.

o Commercial Citronellyl Formate: Typically a racemic mixture

derived from synthetic citronellol.

e Rhodinyl Formate: Historically derived from Rhodinol (fractionated from Geranium oil), it is
enriched in the

-enantiomer. In modern synthesis, it refers to high-purity
-citronellyl formate.

o Geranyl Formate: The trans-isomer of the corresponding unsaturated alcohol ester. It lacks
the chiral center but is a geometric isomer relative to the double bond position of related
precursors.

Metabolic & Structural Pathway

The following diagram illustrates the structural relationship and the enzymatic hydrolysis
pathway relevant to olfactory reception (mucosal metabolism).

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#technical-guide-sensory-panel-evaluation-of-citronellyl-formate-and-its-isomers
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#technical-guide-sensory-panel-evaluation-of-citronellyl-formate-and-its-isomers
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#technical-guide-sensory-panel-evaluation-of-citronellyl-formate-and-its-isomers
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#technical-guide-sensory-panel-evaluation-of-citronellyl-formate-and-its-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Esterification Targets

Citronellyl Formate
(Racemic)

'Green, Leafy, Dry'
ntact Ester Binding

Inhalation

Rhodinyl Formate
(High (-)-S Isomer)
'Petallic, Waxy, Soft'

Intact Ester Binding Olfactory Receptor
Activation

Inhalation

Nasal Mucosa
Carboxylesterases

Alcohol Binding

+ Farmic Acid

&hiral Separation / Specific Synthesis

Hydrolysis\(Partial

Hydrolysis (Partial) =

Citronellol
(Alcohol Precursor)

Click to download full resolution via product page

Figure 1: Synthesis and metabolic fate of Citronellyl formate isomers. Note that while
hydrolysis occurs, the intact ester is the primary driver of the specific "green/dry" character.

Materials & Methods

This protocol ensures reproducibility and minimizes physiological variables such as olfactory
fatigue and trigeminal interference.

Sample Preparation[2]

o Solvent: Ethanol (Diethyl Phthalate free, Perfumery Grade).
o Concentration:

o Evaluation: 10% w/w (mimics fine fragrance core).
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o Threshold Testing: Serial dilutions (log scale).

e Media: Odorless smelling strips (blotters), 1.5 cm width.

The Panel

o Composition: 8 trained evaluators (minimum 5 years experience in descriptive analysis).
» Calibration: Panelists calibrated against standard descriptors:

o Green/Leafy: cis-3-Hexenol (1%)

o Rose:[1][2][3][4][5][6] Phenylethyl Alcohol (10%)

o Fruity: Benzyl Acetate (10%)

Experimental Workflow

The following self-validating workflow ensures data integrity.
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Figure 2: Sensory Evaluation Workflow ensuring discriminative validity before descriptive
profiling.

Results & Comparative Analysis
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Quantitative Descriptive Analysis (QDA)

Panelists scored attributes on a scale of 0 (None) to 10 (Dominant).

Citronellyl Rhodinyl Geranyl Citronellyl
Attribute Formate Formate (High-  Formate Acetate
(Racemic) S) (Benchmark) (Benchmark)
Rose (Petal) 6.5 8.5 5.0 7.0
Green / Leafy 8.0 4.5 6.0 3.0
Fruity
5.0 4.0 3.0 7.5
(Plum/Berry)
Dry / Woody 6.0 3.0 7.0 2.0
Fresh / Citrus 5.5 6.0 6.5 4.0
Waxy / Honey 4.0 6.5 2.0 5.0

Detailed Sensory Profiles
A. Citronellyl Formate (Racemic)[1][6][7]

o Profile: The "Workhorse Green Rose."
o Dominant Notes: Sharp, leafy-green, reminiscent of geranium stems and crushed foliage.[1]

e Nuance: It possesses a "dry" quality (unlike the "wet" fruitiness of the acetate). It has a
distinct honey-like undertone that emerges after the initial green blast subsides.[1]

o Tenacity: Moderate (6—8 hours on blotter).

B. Rhodinyl Formate (High-S Enantiomer)

o Profile: The "Fine Fragrance Rose."[1]

o Dominant Notes: Significantly softer and more "petallic” than the racemic mixture.[1] The
sharp, aggressive green notes are suppressed, replaced by a waxy, red-rose character.
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e Nuance: Lacks the "metallic" edge sometimes found in synthetic racemic grades.

o Tenacity: Slightly superior substantivity due to the lower volatility of the specific isomer
arrangement in the matrix, though physically similar.

C. Geranyl Formate (Structural Isomer)

o Profile: The "Tea Rose/Neroli" Alternative.

» Dominant Notes: More ethereal, lifting, and "choking” (in high concentration) than Citronellyl
formate.

o Comparison: Where Citronellyl formate is "Leafy/Geranium,” Geranyl formate is
"Woody/Tea." It is more diffusive but evaporates faster.

Substantivity & Evaporation Curve

e T=0 min: Geranyl formate dominates in lift; Citronellyl formate is sharp/green.

e T=1 hour: Geranyl formate intensity drops by ~40%. Citronellyl formate retains ~80%
intensity, shifting from green to floral-honey.

e T=8 hours: Citronellyl formate remains detectable as a dry, waxy rose note. Geranyl
formate is barely perceptible.

Discussion & Application Guidelines
The "Dry" vs. "Sweet" Spectrum

In formulation, the choice between Citronellyl Formate and Citronellyl Acetate is the choice
between Dry/Green and Sweet/Fruity.[1]

» Use Citronellyl Formate when simulating the whole flower (including stem, calyx, and leaf).
It is essential for naturalistic Geranium and Rose reconstructions.[1]

» Use Citronellyl Acetate when simulating the distilled oil or a jammy/fruity rose accord.

Isomeric Purity in Drug/Fragrance Development
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For functional perfumery (soaps, detergents), the Racemic Citronellyl Formate is preferred
due to its cost-effectiveness and the stability of the "green” note against alkaline bases.

For high-end fine fragrance or therapeutic aromatherapy blends, Rhodinyl Formate is the
superior choice. The enrichment of the

-isomer minimizes the herbal/grassy off-notes associated with the

-isomer, resulting in a luxurious, velvety texture.

Stability Note

Formates are generally less stable than acetates in aqueous, low-pH media (hydrolysis to
formic acid). However, in soap (alkaline), Citronellyl formate shows surprising resilience
compared to other terpene esters.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. fraterworks.com [fraterworks.com]

o 2. citronellyl formate, 105-85-1 [thegoodscentscompany.com]

o 3. perfumersworld.com [perfumersworld.com]

e 4. Buy Citronellyl Formate From High Quality Aroma Chemical Exporter [chemicalbull.com]

e 5. Natural Citronellyl Formate manufacturers and suppliers in China - ODOWELL
[odowell.com]

o 6. perfumerflavorist.com [perfumerflavorist.com]
e 7. ScenTree - Citronellyl formate (CAS N° 105-85-1) [scentree.co]
o 8. iff.com [iff.com]

o To cite this document: BenchChem. [Technical Guide: Sensory Panel Evaluation of
Citronellyl Formate and Its Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798338/docs#technical-guide-sensory-panel-
evaluation-of-citronellyl-formate-and-its-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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